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Compound of Interest

Compound Name: Beryllium fluoride

Cat. No.: B1221369

An In-depth Technical Guide to Beryllium
Fluoride

This guide provides a comprehensive overview of beryllium fluoride (BeFz), focusing on its
chemical identifiers, physicochemical properties, synthesis, applications, and safety protocols.
The information is intended for researchers, scientists, and professionals in drug development
and other scientific fields.

Chemical Identifiers

Beryllium fluoride is an inorganic compound with the formula BeF2.[1] It is a key precursor in
the production of beryllium metal.[1][2][3] Below is a summary of its primary chemical
identifiers.
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Identifier Type Value

CAS Number 7787-49-7[1][3][4][51[6][7]

PubChem CID 24589[1][2]

EC Number 232-118-5[7]

UNII 499FU9DQ5C[1]

ChemSpider 22992[1]

ChEBI CHEBI:49499[1]

RTECS Number DS2800000[1]

InChl INChl=1S/Be.2FH/h;2*1H/q+2;;/p-2[1][5]
SMILES F[Be]F[1][5]

Physicochemical Properties

Beryllium fluoride is a white, glassy, and odorless solid that is highly soluble in water.[1][2] Its
structure in a solid state resembles that of quartz, with tetrahedral Be2* centers.[1][2] In the
gaseous state, it adopts a linear structure.[1][2][3]
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Property Value

Molecular Formula BeF2[1][3][6]

Molar Mass 47.01 g/mol [1][5][6]

Appearance Colorless, glassy lumps or white powder[1][7]
Density 1.986 g/cm3[1][5]

Melting Point 554 °C (1,029 °F; 827 K)[1]

Boiling Point 1,169 °C (2,136 °F; 1,442 K)[1]

Solubility in Water Very soluble[1][3]

Solubility in Ethanol Sparingly soluble[1]

Crystal Structure Trigonal, a-quartz[1]

Synthesis Protocol

The primary industrial method for producing beryllium fluoride involves the thermal
decomposition of ammonium tetrafluoroberyllate ((NH4)2BeFa4).[1][4]

Experimental Protocol:

e Reaction of Beryllium Hydroxide: Impure beryllium hydroxide (Be(OH)z), obtained from
processing beryllium ores, is reacted with ammonium bifluoride ((NH4)HF2) to produce
ammonium tetrafluoroberyllate ((NH4)2BeF4) and water.[1][2][8]

o Reaction: Be(OH)z2 + 2 (NHs)HF2 — (NHas)2BeFa + 2 H20[1]

 Purification: The resulting ammonium tetrafluoroberyllate is a robust ion, which allows for
purification by precipitating various impurities as their hydroxides.[1]

e Thermal Decomposition: The purified ammonium tetrafluoroberyllate is then heated to induce
thermal decomposition, yielding the final product, beryllium fluoride (BeF2), along with
ammonia (NHs) and hydrogen fluoride (HF) as byproducts.[1]

o Reaction: (NH4)2BeFs — 2 NHs3 + 2 HF + BeF2[1]
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Synthesis of Beryllium Fluoride

Beryllium Hydroxide Ammonium Bifluoride
Be(OH): (NH4a)HF2
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Workflow for the synthesis of Beryllium Fluoride.

Applications

Beryllium fluoride has several niche but important applications across various scientific and
industrial fields.
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» Production of Beryllium Metal: It is the principal precursor for manufacturing beryllium metal.
[1][2][3] The metal is obtained through the reduction of BeFz with magnesium at 1300 °C.[1]

[3]
o Reaction: BeFz + Mg — Be + MgF2[1][3]

» Nuclear Reactors: BeF: is a key component of the fluoride salt mixture FLiBe (LiF/BeFz),
used as a solvent and coolant in liquid-fluoride nuclear reactors.[1] These mixtures have low
melting points and excellent neutronic properties.[1]

o Biochemistry and Protein Crystallography: In biochemistry, beryllium fluoride is used as a
mimic of phosphate.[1][2][3] The complex it forms with adenosine diphosphate (ADP) binds
to ATP sites, inhibiting protein action and allowing for the crystallization of proteins in their
bound state.[1][3]

e Glass Manufacturing: It is used in the production of specialty glasses and fluoroberyllate
glass, which has the lowest refractive index for a solid at room temperature.[1][2]

Applications of Beryllium Fluoride

Beryllium Fluoride

(BeFz)

Beryllium Metal Nuclear Reactors Biochemistry Specialty Glass
Production (FLiBe Coolant) (Phosphate Mimic) Manufacturing

Click to download full resolution via product page

Key applications of Beryllium Fluoride.

Safety and Handling

Beryllium compounds are highly toxic and carcinogenic.[1][3][9] Beryllium fluoride is very
soluble in water, allowing it to be easily absorbed by the body.[3]
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 Toxicity: The LDso in mice is approximately 100 mg/kg by ingestion and 1.8 mg/kg by
intravenous injection.[1][3] Inhalation can cause severe irritation to the respiratory tract and
may lead to pneumonitis.[2] Chronic exposure can result in berylliosis, a chronic beryllium
disease characterized by the formation of granulomas and fibrosis in the lungs.[2]

o Personal Protective Equipment (PPE): When handling beryllium fluoride, appropriate PPE
is mandatory. This includes chemical safety goggles, protective gloves, and clothing to
prevent skin exposure.[9][10] A NIOSH-approved respirator is necessary when ventilation is
inadequate.[10]

» Handling Procedures: Use with adequate general or local explosion-proof ventilation.[10] A
regulated, marked area should be established for handling and storage.[9] Avoid contact with
skin and eyes, and do not ingest or inhale the substance.[10] Wash hands thoroughly after
handling.[9][10]

o Storage: Store in a locked poison room.[10] Keep containers tightly closed in a dry, well-
ventilated place.[11]

o First Aid:

o Inhalation: Move the victim to fresh air immediately. If not breathing, provide artificial
respiration. Seek immediate medical attention.[10]

o Skin Contact: Immediately wash or shower to remove the chemical.[9] Remove
contaminated clothing and wash before reuse.[10]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[11]

o Ingestion: If the victim is conscious, give 2-4 cupfuls of milk or water. Do not induce
vomiting. Seek immediate medical attention.[11]

Conclusion

Beryllium fluoride is a critical inorganic compound with significant applications in metallurgy,
nuclear technology, and biochemical research. Its unique properties, such as its role as a
precursor to beryllium metal and its ability to mimic phosphate, make it invaluable in these
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fields. However, its extreme toxicity necessitates strict adherence to safety and handling
protocols to mitigate the severe health risks associated with exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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